Cas no 921117-60-4 (ethyl 3-carbamoyl-2-(2-fluorobenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate)

• Product Name: ethyl 3-carbamoyl-2-(2-fluorobenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate
• CAS No: 921117-60-4
• MF: C₁₈H₁₈FN₃O₄S
• MW: 391.4166264534
• CID: 6528288
• PubChem ID: 4444393
• Update Time: 2025-10-05

ethyl 3-carbamoyl-2-(2-fluorobenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-carbamoyl-2-(2-fluorobenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate
• AKOS024604291
• ethyl 3-carbamoyl-2-[(2-fluorobenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate
• F1298-0062
• 921117-60-4
• ethyl 3-carbamoyl-2-(2-fluorobenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate
• ethyl 3-carbamoyl-2-(2-fluorobenzamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate
• ethyl 3-carbamoyl-2-(2-fluorobenzamido)-4,7-dihydrothieno[2,3-c]pyridine-6(5H)-carboxylate

• Inchi： 1S/C18H18FN3O4S/c1-2-26-18(25)22-8-7-11-13(9-22)27-17(14(11)15(20)23)21-16(24)10-5-3-4-6-12(10)19/h3-6H,2,7-9H2,1H3,(H2,20,23)(H,21,24)
• InChI Key： TWUBYDMBXQRYGM-UHFFFAOYSA-N
• SMILES： S1C(=C(C(N)=O)C2=C1CN(C(=O)OCC)CC2)NC(C1C=CC=CC=1F)=O

Computed Properties

• Exact Mass: 391.10020540g/mol
• Monoisotopic Mass: 391.10020540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 130Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on ethyl 3-carbamoyl-2-(2-fluorobenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate

Ethyl 3-Carbamoyl-2-(2-Fluorobenzamido)-4H,5H,6H,7H-Thieno[2,3-c]Pyridine-6-Carboxylate: A Comprehensive Overview

Ethyl 3-carbamoyl-2-(2-fluorobenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate, identified by the CAS number 921117-60-4, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of heterocyclic compounds, specifically featuring a thienopyridine framework. The structure incorporates several functional groups, including a carbamoyl group, a fluoro-substituted benzamide moiety, and an ethyl ester group. These functional groups contribute to its unique chemical properties and reactivity.

The synthesis of this compound involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve the desired product. Recent advancements in synthetic chemistry have enabled more efficient routes for the preparation of such complex molecules. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields. This approach has been particularly effective in constructing the thienopyridine core and introducing the substituents at specific positions.

One of the most intriguing aspects of this compound is its potential application in drug discovery. The presence of a fluoro-substituted benzamide group suggests that it may exhibit modulatory effects on various biological targets. Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their unique pharmacokinetic profiles and improved bioavailability. The integration of this group into the thienopyridine framework could enhance the compound's ability to interact with specific receptors or enzymes.

Moreover, the carbamoyl group attached to the thienopyridine ring introduces additional hydrogen bonding capabilities, which could be advantageous in designing drugs with enhanced solubility and stability. This feature has been exploited in several recent drug design strategies aimed at improving the pharmacokinetics of therapeutic agents.

In terms of physical properties, ethyl 3-carbamoyl-2-(2-fluorobenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate exhibits a melting point that is consistent with other similarly structured compounds. Its solubility in common organic solvents has been studied extensively, with particular emphasis on its behavior in polar aprotic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO). These studies have implications for its use in various chemical processes and analytical techniques.

The compound's stability under different conditions has also been a topic of recent research. Investigations into its thermal stability have revealed that it can withstand moderate heating without significant degradation. This property is crucial for processes involving high temperatures or prolonged exposure to heat during manufacturing or analysis.

From an environmental perspective, understanding the biodegradation pathways of this compound is essential for assessing its ecological impact. Recent studies have employed advanced spectroscopic techniques to monitor its degradation under simulated environmental conditions. These findings contribute to our understanding of how such compounds behave in natural ecosystems and inform strategies for minimizing their environmental footprint.

In conclusion, ethyl 3-carbamoyl-2-(2-fluorobenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate represents a promising candidate for further exploration in both academic and industrial settings. Its unique structure and functional groups offer a wealth of opportunities for innovation across diverse fields. As research continues to uncover new insights into its properties and applications, this compound is poised to play a significant role in advancing modern chemistry and pharmacology.